![molecular formula C6H10O6S B1616434 Strontium lactate CAS No. 29870-99-3](/img/structure/B1616434.png)
Strontium lactate
Overview
Description
Strontium lactate is a chemical compound that is widely used in scientific research. It is a salt of strontium and lactic acid, which has been found to have several biochemical and physiological effects.
Scientific Research Applications
Isotopic Analysis and Ecological Studies
Strontium lactate, with its isotopic composition, particularly the 87Sr/86Sr ratio, plays a crucial role in various scientific disciplines. Strontium isotope analysis is increasingly used to provenance biological materials in ecology and archaeology. This method hinges on comparing the bioavailable strontium isotope ratios with an isoscape, a geographical distribution map of specific isotopic compositions. Researchers utilize modern plant materials, among other archives, to approximate bioavailable strontium for creating isoscapes, which are further refined through techniques like machine learning for enhanced accuracy and interpretability. These refined strontium isoscapes are vital for tracing the origin of biological materials, contributing significantly to ecological and archaeological studies (Holt, Evans, & Madgwick, 2021).
Biomedical Applications
This compound and its isotopes have found applications in the biomedical field, particularly in bone tissue engineering and regenerative medicine. Strontium-enriched biomaterials have been shown to stimulate bone formation and remodeling effectively. Systematic reviews and in vivo studies underscore the safety and efficacy of strontium-enriched biomaterials in promoting bone formation, especially in osteoporotic models. These studies reveal that strontium's effects on bone formation are concentration-dependent and increase over time, making it a promising element in bone tissue regeneration (Neves et al., 2017).
Furthermore, strontium's incorporation into various biomaterials for bone tissue engineering applications has garnered interest due to its dual mechanism: stimulating bone formation and inhibiting bone resorption. This property has led to the exploration of strontium in different classes of biomaterials, including calcium phosphate ceramics, bioactive glasses, metal-based materials, and polymers. The incorporation of strontium ions into these materials has shown positive effects on bone formation and the reduction of osteoclast activity in both in vitro and in vivo studies, highlighting its potential as an osteopromoting dopant in bone tissue engineering (Borciani et al., 2022).
Bioactive Glasses and Bone Regeneration
The incorporation of strontium into bioactive glasses for bone regeneration has been a subject of extensive research. Studies indicate that the chemical composition and structure of the glass, including the presence of strontium, significantly influence its bioactivity and in vivo behavior. It's crucial to understand the effects of strontium substitution, especially when replacing lighter elements like calcium, as it can profoundly impact the glass's structure and properties, and consequently, its biological response. These insights are essential for designing bioactive glasses tailored for bone regeneration applications (O'Donnell & Hill, 2010).
Properties
IUPAC Name |
strontium;2-hydroxypropanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C3H6O3.Sr/c2*1-2(4)3(5)6;/h2*2,4H,1H3,(H,5,6);/q;;+2/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCUZKVDGQHXAFK-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)[O-])O.CC(C(=O)[O-])O.[Sr+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O6Sr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.76 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
29870-99-3 | |
Record name | Strontium lactate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0029870993 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Strontium dilactate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.045.363 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | STRONTIUM LACTATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/DC1ZYY6LNZ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does strontium interact with bone tissue?
A1: Strontium exhibits similar behavior to calcium in biological systems. Research suggests that strontium can substitute for calcium in hydroxyapatite, the primary mineral component of bone. [, ] This substitution is thought to contribute to its effects on bone metabolism. []
Q2: What were the early observations regarding strontium's effects on bone?
A2: Early research in the 1950s indicated that strontium lactate could potentially improve calcium deposition in bone. [] A small study by McCaslin in 1959 suggested that this compound administration in osteoporosis patients was associated with reduced bone pain and improvements in X-ray images of demineralization. []
Q3: How does strontium compare to calcium in terms of absorption and excretion?
A3: While both elements share common transport pathways, studies using radioactive isotopes indicate that strontium is absorbed less efficiently than calcium in the intestines. [] This difference may be attributed, in part, to the smaller atomic size of calcium. [] Conversely, strontium exhibits a higher renal clearance rate compared to calcium, potentially due to differences in tubular reabsorption related to their atomic sizes. []
Q4: Can strontium be transferred from mother to offspring?
A4: Research using radioactive isotopes in mice suggests that both calcium and strontium, once fixed in the maternal skeleton, can be mobilized and transferred to the fetus during the final stages of pregnancy. [] Additionally, strontium administered to lactating mice and cows was found to be excreted in their milk, indicating a potential route of transfer to offspring during breastfeeding. []
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